Cas no 119120-32-0 (9-methoxy-6-phenyl-8H-[1,3]dioxolo[4,5-g]chromen-8-one)

• Product Name: 9-methoxy-6-phenyl-8H-[1,3]dioxolo[4,5-g]chromen-8-one
• CAS No: 119120-32-0
• MF: C₁₇H₁₂O₅
• MW: 296.274185180664
• CID: 1208473
• PubChem ID: 189609
• Update Time: 2025-04-20

9-methoxy-6-phenyl-8H-[1,3]dioxolo[4,5-g]chromen-8-one Chemical and Physical Properties

Names and Identifiers

• 9-methoxy-6-phenyl-8H-[1,3]dioxolo[4,5-g]chromen-8-one
• 5-Methoxy-6,7-methylenedioxyflavone
• 8H-1,3-dioxolo[4,5-g][1]benzopyran-8-one, 9-methoxy-6-phenyl-
• 9-methoxy-6-phenyl-[1,3]dioxolo[4,5-g]chromen-8-one
• 8H-1,3-Dioxolo(4,5-g)(1)benzopyran-8-one, 9-methoxy-6-phenyl-
• CHEBI:186675
• SCHEMBL974544
• 119120-32-0
• DTXSID50152321
• LMPK12111101
• CHEMBL186478

• Inchi： 1S/C17H12O5/c1-19-17-15-11(18)7-12(10-5-3-2-4-6-10)22-13(15)8-14-16(17)21-9-20-14/h2-8H,9H2,1H3
• InChI Key： NGLORVNWTNPBMU-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=CC(C2C(=C3C(=CC1=2)OCO3)OC)=O

Computed Properties

• Exact Mass: 296.06846
• Monoisotopic Mass: 296.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 53.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 5-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 5-O-methylated flavonoids